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Compound of Interest

Compound Name: Hpk1-IN-18

Cat. No.: B12423227

Essential Safety and Handling Guide for Hpk1-
IN-18

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of the potent kinase
inhibitor, Hpk1-IN-18.

This guide provides immediate, essential safety and logistical information for laboratory
personnel working with Hpk1-IN-18. Adherence to these procedures is critical to ensure
personal safety and minimize environmental contamination.

Hazard Identification and Engineering Controls

Hpk1-IN-18 is a potent hematopoietic progenitor kinase 1 (HPKZ1) inhibitor.[1] While specific
toxicology data is limited, as a potent small molecule kinase inhibitor, it should be handled as a
potentially hazardous compound. The primary routes of exposure are inhalation of aerosolized
powder and dermal contact. The Safety Data Sheet (SDS) for Hpk1-IN-18 indicates that it is
harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

Engineering Controls are the first line of defense in minimizing exposure.
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Control Measure

Specification

Purpose

Chemical Fume Hood or Class

To contain powders and

Ventilation ) ) aerosols during handling and
Il Biosafety Cabinet o
weighing.
Recommended for handling
) Glove box or similar isolation larger quantities or for
Containment

equipment

procedures with a high

potential for aerosolization.

Safety Equipment

Accessible safety shower and

eye wash station

For immediate
decontamination in case of

accidental exposure.[2]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving Hpk1-IN-18 to ensure the

appropriate level of PPE is selected. The following table summarizes the recommended PPE.
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PPE Category

Item

Specification

Rationale

Hand Protection

Disposable Nitrile

Minimum 5-mil

thickness, double-

Provides a barrier
against dermal
absorption. Nitrile

offers good resistance

Gloves gloving to common laboratory
recommended. solvents.[3] Change
gloves immediately if
contaminated.
. Protects eyes from
) Safety Goggles with - )
Eye Protection ] ) ANSI Z87.1 certified splashes and airborne

Side-Shields )
particles.[2]

Disposable, Solid- Polypropylene or Prevents

Body Protection

Front Lab Coat with

Cuffed Sleeves

similar non-woven

material

contamination of

personal clothing.

Respiratory Protection

NIOSH-approved N95

or higher respirator

Required when
handling the powder
outside of a certified
fume hood or

biosafety cabinet.

Protects against
inhalation of fine
particles.[4][5]

Glove Selection and Breakthrough Times

As Hpk1-IN-18 is often dissolved in solvents like Dimethyl Sulfoxide (DMSO) for experimental

use, understanding glove breakthrough times for the solvent is critical.
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. Breakthrough Time .
Glove Material Solvent ] Recommendation
(minutes)

Excellent: Suitable for

o Dimethyl Sulfoxide handling Hpk1-IN-18
Nitrile >480[6][7][8] ) ]
(DMSO) in DMSO solutions for
extended periods.
Fair: Use with caution
Dimethyl Sulfoxide for short-duration
Latex 1.5 - 2 hours|[9]
(DMSO) tasks only. Change

gloves frequently.

Note: Breakthrough times are indicative and can vary based on glove thickness, manufacturer,
and specific laboratory conditions. Always inspect gloves for any signs of degradation.

Respiratory Protection Details

The selection of a respirator depends on the potential for aerosol generation and the
concentration of the hazardous substance.
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. Assigned Protection
Respirator Type When to Use
Factor (APF)

For weighing and handling
N95 Filtering Facepiece small quantities of powder
: 10[4][10][11] o
Respirator where aerosolization is

minimal but possible.

Offers a better face seal and

_ higher filtration efficiency for
Half-Mask Elastomeric

. . i 10[10] particulates. Suitable for tasks
Respirator with P100 filters

with a moderate risk of

aerosolization.

Recommended for handling

Powered Air-Purifying large quantities of powder,

Respirator (PAPR) with HEPA 25 - 1,000[4][5] cleaning up spills, or when a

filters higher level of protection is
required.

Safe Handling and Operational Procedures

Receiving and Unpacking:

Inspect the package for any signs of damage upon receipt.

Wear appropriate PPE (lab coat, safety glasses, and nitrile gloves) when unpacking.

Verify the container label matches the order information.

Store the compound according to the manufacturer's recommendations, typically at -20°C for
the powder and -80°C for solutions in solvent.[2]

Weighing and Solution Preparation:

o Perform all manipulations of powdered Hpk1-IN-18 within a certified chemical fume hood or
a Class Il biosafety cabinet to contain any airborne particles.

» Use a dedicated set of spatulas and weighing papers.
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o Clean the balance and surrounding surfaces with a suitable solvent (e.g., 70% ethanol) after

each use.

» When preparing solutions, add the solvent to the powdered compound slowly to minimize

aerosolization.

Experimental Use:

o Clearly label all solutions containing Hpk1-IN-18 with the compound name, concentration,

solvent, and date of preparation.

e Handle all solutions within a fume hood.

o Use Luer-Lok syringes and needles to prevent accidental disconnection and spills.

Disposal Plan

All waste contaminated with Hpk1-IN-18 must be disposed of as hazardous chemical waste.

Waste Type

Disposal Procedure

Solid Waste

Contaminated gloves, lab coats, weighing
papers, and other disposable materials should
be collected in a clearly labeled, sealed

hazardous waste bag.

Liquid Waste

Unused solutions and contaminated solvents
should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Sharps

Needles and syringes used to handle Hpk1-IN-
18 solutions should be disposed of in a
designated sharps container for hazardous

chemical waste.

Emergency Procedures

Spill Response:
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e Small Spill (Powder):

o

Gently cover the spill with absorbent paper towels to avoid raising dust.

[¢]

Wet the paper towels with a suitable solvent (e.g., 70% ethanol) to dampen the powder.

[e]

Wipe the area from the outside in, and place all contaminated materials in a sealed
hazardous waste bag.

[¢]

Clean the area with soap and water.
» Small Spill (Liquid):
o Absorb the spill with absorbent pads or spill pillows.
o Wipe the area with a suitable solvent and then with soap and water.
o Collect all contaminated materials in a sealed hazardous waste bag.
e Large Spill:
o Evacuate the area and restrict access.
o Alert your institution's Environmental Health and Safety (EHS) department immediately.
o Do not attempt to clean up a large spill without proper training and equipment.
Personnel Exposure:

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove any contaminated clothing.

e Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an eyewash station.

 Inhalation: Move to fresh air immediately.

e Ingestion: Do NOT induce vomiting.
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In all cases of personnel exposure, seek immediate medical attention and report the incident to

your supervisor and EHS department.

Visual Guide to Personal Protective Equipment
Workflow
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PPE Workflow for Handling Hpk1-IN-18

Enter Lab

Handle Hpk1-IN-18

Exit Lab

Click to download full resolution via product page

Caption: PPE donning and doffing sequence for handling Hpk1-IN-18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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